Cas no 1214330-85-4 ((4',5-Difluorobiphenyl-2-yl)methanol)

• Product Name: (4',5-Difluorobiphenyl-2-yl)methanol
• CAS No: 1214330-85-4
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• CID: 4998825
• Update Time: 2025-07-19

(4',5-Difluorobiphenyl-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4',5-Difluorobiphenyl-2-yl)methanol

• Inchi： 1S/C13H10F2O/c14-11-4-1-9(2-5-11)13-7-12(15)6-3-10(13)8-16/h1-7,16H,8H2
• InChI Key： CZTQPLWOHQRIPJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(CO)=C(C=1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (4',5-Difluorobiphenyl-2-yl)methanol

Introduction to (4',5-Difluorobiphenyl-2-yl)methanol (CAS No. 1214330-85-4)

(4',5-Difluorobiphenyl-2-yl)methanol, with the CAS number 1214330-85-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its biphenyl core structure modified with fluorine atoms at the 4' and 5' positions, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The biphenyl scaffold is a well-known motif in medicinal chemistry, often found in drugs due to its ability to enhance binding affinity and metabolic stability. The introduction of fluorine atoms into this structure further modulates its electronic and steric properties, making it a versatile building block for drug discovery. Specifically, the fluorine substituents can influence the compound's solubility, lipophilicity, and interactions with biological targets, which are critical factors in the development of new therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their potential advantages over non-fluorinated analogs. Fluorine atoms can improve the pharmacokinetic profile of drugs by increasing their metabolic stability and reducing susceptibility to enzymatic degradation. Additionally, fluorine can enhance binding interactions with biological receptors, leading to more potent and selective drug candidates. (4',5-Difluorobiphenyl-2-yl)methanol exemplifies these benefits, making it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of (4',5-Difluorobiphenyl-2-yl)methanol is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel scaffolds for small-molecule drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit interesting biological activities, including anti-inflammatory and anticancer properties. These findings underscore the importance of (4',5-Difluorobiphenyl-2-yl)methanol as a key intermediate in the pharmaceutical industry.

The synthesis of (4',5-Difluorobiphenyl-2-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the biphenyl core and introduce the fluorine substituents. These methods highlight the compound's complexity and the expertise required to produce it on an industrial scale.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of (4',5-Difluorobiphenyl-2-yl)methanol. Molecular modeling studies have provided insights into how fluorine atoms influence the compound's electronic structure and reactivity. These insights are invaluable for designing new synthetic routes and predicting the biological activity of derived compounds.

The pharmaceutical industry continues to explore new applications for (4',5-Difluorobiphenyl-2-yl)methanol, driven by its unique chemical properties and potential therapeutic benefits. Researchers are investigating its role in developing treatments for neurological disorders, infectious diseases, and other challenging conditions. As our understanding of fluorinated compounds grows, so does the recognition of (4',5-Difluorobiphenyl-2-yl)methanol as a cornerstone in modern drug discovery.

In conclusion, (4',5-Difluorobiphenyl-2-yl)methanol (CAS No. 1214330-85-4) is a highly versatile compound with significant implications for pharmaceutical research. Its unique structure, derived from a biphenyl core modified with fluorine atoms, offers numerous advantages in drug development. As ongoing studies continue to uncover its potential applications, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.